Cas no 268553-44-2 (tert-butyl N-(1R)-1-carbamothioylethylcarbamate)

tert-butyl N-(1R)-1-carbamothioylethylcarbamate structure
268553-44-2 structure
Product Name:tert-butyl N-(1R)-1-carbamothioylethylcarbamate
CAS No:268553-44-2
MF:C8H16N2O2S
MW:204.289840698242
MDL:MFCD18831432
CID:247916
Update Time:2024-01-26

tert-butyl N-(1R)-1-carbamothioylethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1R)-2-amino-1-methyl-2-thioxoethyl]-, 1,1-dimethylethyl ester
    • Carbamicacid, [(1R)-2-amino-1-methyl-2-thioxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(1R)-1-carbamothioylethylcarbamate
    • Carbamic acid, [(1R)-2-amino-1-methyl-2-thioxoethyl]-, 1,1-dimethylethyl ester
    • Carbamic acid, N-[(1R)-2-amino-1-methyl-2-thioxoethyl]-, 1,1-dimethylethyl ester
    • MDL: MFCD18831432
    • Inchi: 1S/C8H16N2O2S/c1-5(6(9)13)10-7(11)12-8(2,3)4/h5H,1-4H3,(H2,9,13)(H,10,11)/t5-/m1/s1
    • InChI Key: WNBYIVHXPVFKHC-RXMQYKEDSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@H](C)C(N)=S

Computed Properties

  • Exact Mass: 204.09338
  • Monoisotopic Mass: 204.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.4A^2

Experimental Properties

  • PSA: 64.35

tert-butyl N-(1R)-1-carbamothioylethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl N-[(1R)-1-carbamothioylethyl]carbamate
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Enamine
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tert-butyl N-[(1R)-1-carbamothioylethyl]carbamate
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